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Compound of Interest

Compound Name: Trivinylmethoxysilane

Cat. No.: B060962

This in-depth technical guide provides a comprehensive overview of Trivinylmethoxysilane
(CAS No. 193828-96-5), a versatile trifunctional organosilane. This document is intended for
researchers, scientists, and drug development professionals, offering insights into its synthesis,
chemical properties, reactivity, and potential applications, particularly in the realms of polymer
chemistry and biomedical materials.

Introduction to Trivinylmethoxysilane

Trivinylmethoxysilane is a unique organofunctional silane characterized by the presence of
three reactive vinyl groups and one hydrolyzable methoxy group attached to a central silicon
atom. This molecular architecture makes it a valuable crosslinking agent, monomer, and
surface modifying agent. The vinyl groups can participate in various polymerization reactions,
such as free radical polymerization and addition reactions, while the methoxy group allows for
hydrolysis and condensation to form stable siloxane networks (Si-O-Si). This dual reactivity is
the cornerstone of its utility in creating highly structured and functionalized materials.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Trivinylmethoxysilane is
essential for its safe handling, storage, and application.
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Property Value Source
CAS Number 193828-96-5 [11[2]
Molecular Formula C7H120Si [2]
Molecular Weight 140.26 g/mol [2]
Boiling Point 131-133 °C [1]
Density 0.818 g/cm? (predicted) [1]
Refractive Index 1.4400 [1]
Flash Point 26 °C [1]

, o Reacts slowly with
Hydrolytic Sensitivity ] [1]
moisture/water

Synthesis of Trivinylmethoxysilane

The synthesis of Trivinylmethoxysilane can be approached through established organosilicon
chemistry methodologies. Two primary routes are the Grignard reaction and hydrosilylation.
The choice of method depends on the availability of starting materials, desired purity, and
scalability.

Grignhard Reaction Protocol

This method involves the reaction of a vinyl Grignard reagent with a suitable methoxy-
substituted chlorosilane.

Reaction Scheme:

3 CH2=CHMgBr (CH2=CH)3Si(OCHs)
(Vinylmagnesium Bromide)

(Trivinylmethoxysilane)

3 MgBrCl

Ether or THFE

CIsSi(OCHs)
(Trichloromethoxysilane)

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.mpo-mag.com/the-changing-face-of-medtech-surface-treatment/
https://www.asme.org/topics-resources/content/new-surface-coating-for-medical-devices-prevents-hospital-infections
https://www.asme.org/topics-resources/content/new-surface-coating-for-medical-devices-prevents-hospital-infections
https://www.asme.org/topics-resources/content/new-surface-coating-for-medical-devices-prevents-hospital-infections
https://www.mpo-mag.com/the-changing-face-of-medtech-surface-treatment/
https://www.mpo-mag.com/the-changing-face-of-medtech-surface-treatment/
https://www.mpo-mag.com/the-changing-face-of-medtech-surface-treatment/
https://www.mpo-mag.com/the-changing-face-of-medtech-surface-treatment/
https://www.mpo-mag.com/the-changing-face-of-medtech-surface-treatment/
https://www.benchchem.com/product/b060962?utm_src=pdf-body
https://www.benchchem.com/product/b060962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Grignard synthesis of Trivinylmethoxysilane.
Step-by-Step Methodology:

o Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are suspended in
anhydrous diethyl ether or tetrahydrofuran (THF). A solution of vinyl bromide in the same
solvent is added dropwise to initiate the formation of vinylmagnesium bromide. The reaction
is typically initiated with a small crystal of iodine and maintained under a nitrogen
atmosphere.[3]

o Reaction with Silane Precursor: The freshly prepared Grignard reagent is then added slowly
to a cooled solution (-30 °C to 0 °C) of trichloromethoxysilane in anhydrous ether or THF.[4]
[5] The reverse addition (adding the silane to the Grignard reagent) can also be employed.
Low temperatures are crucial to control the exothermic reaction and minimize side product
formation.[5]

» Work-up and Purification: After the addition is complete, the reaction mixture is stirred for
several hours at room temperature. The reaction is then quenched by the slow addition of a
saturated aqueous solution of ammonium chloride. The organic layer is separated, washed
with brine, and dried over anhydrous magnesium sulfate. The solvent is removed under
reduced pressure, and the crude product is purified by fractional distillation to yield pure
Trivinylmethoxysilane.

Causality: The Grignard reagent acts as a potent nucleophile, with the vinyl group's carbanionic
character attacking the electrophilic silicon atom of the chlorosilane. The stepwise replacement
of chloride ions with vinyl groups occurs. Using a methoxy-substituted chlorosilane allows for
the direct introduction of the methoxy group.

Hydrosilylation Protocol

Hydrosilylation offers an alternative, often more atom-economical, route involving the addition
of a Si-H bond across a carbon-carbon triple bond.

Reaction Scheme:
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3 HC=CH
(Acetylene) \

+ Pt or Rh Catalyst (CH2=CH)3Si(OCHs)
_— (Trivinylmethoxysilane)
HSIi(OCHs)s
(Trimethoxysilane)
Hydrolysis
[ (CH2=CH)sSi(OCHs)
x+ H20
[ (CH2=CH)3Si(OH)
Condensation
[ (CH2=CH)3Si(OH) ] [ (CH2=CH)3Si(OH) ]

[ (CH2=CH)3Si-O-Si(CH=CH32)3 ]

H20

Click to download full resolution via product page

Caption: Hydrolysis and condensation of Trivinylmethoxysilane.

The rate of hydrolysis and condensation is influenced by pH, with both acidic and basic
conditions catalyzing the reactions.
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Radical Polymerization

The three vinyl groups of Trivinylmethoxysilane can undergo free radical polymerization,
initiated by thermal or photochemical decomposition of a radical initiator. This allows for the
formation of a highly crosslinked polymer network.

Polymerization Mechanism:

Initiation Termination
eat or Light
2 R. e
Propagation

:

( (CH2=CH)3Si(OCH?3) )

hain Growth

R-(CH2-CHe¢)n-Si(OCH3s)(CH=CHz2)2

Click to download full resolution via product page
Caption: Free radical polymerization of Trivinylmethoxysilane.

The kinetics of radical polymerization of a related compound, trimethoxyvinylsilane, have been
studied, providing insights into the reactivity of the vinylsilyl group. [6]The polymerization rate is
dependent on initiator and monomer concentrations. [7][8]
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Applications in Drug Development and Biomedical
Research

The unique dual reactivity of Trivinylmethoxysilane opens up numerous possibilities in the
field of drug development and biomedical materials.

Hydrogel Formation for Controlled Drug Delivery

Hydrogels are three-dimensional, water-swollen polymer networks that are widely explored for
controlled drug delivery. [9][10][11]Trivinylmethoxysilane can be used as a crosslinking agent
to form robust and biocompatible hydrogels.

Workflow for Hydrogel-based Drug Delivery:
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Caption: Workflow for creating a drug delivery hydrogel.

By copolymerizing Trivinylmethoxysilane with hydrophilic monomers, hydrogels with tunable
swelling properties, mechanical strength, and degradation rates can be fabricated. [12][13]
[14]The drug can be physically entrapped within the hydrogel matrix and released in a
controlled manner as the hydrogel swells or degrades. [9][15]
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Surface Modification of Biomedical Devices

The surface properties of biomedical implants and devices are critical for their biocompatibility
and long-term performance. [16][17]Unwanted protein adsorption and bacterial adhesion can
lead to device failure and infections. [2]Trivinylmethoxysilane can be used to functionalize
surfaces, creating a more biocompatible interface.

Experimental Protocol for Surface Modification:

o Surface Preparation: The substrate (e.g., titanium, silica, or a polymer) is thoroughly cleaned
and activated to generate surface hydroxyl groups. This can be achieved by treatment with
piranha solution, plasma, or UV/ozone.

« Silanization: The cleaned substrate is immersed in a solution of Trivinylmethoxysilane in an
anhydrous solvent (e.g., toluene). The reaction is allowed to proceed for a specific duration
at a controlled temperature.

e Curing: The coated substrate is then cured at an elevated temperature to promote the
formation of a stable, crosslinked polysiloxane layer on the surface.

o Further Functionalization (Optional): The vinyl groups on the surface can be further modified
through reactions like thiol-ene chemistry to attach specific biomolecules, such as
polyethylene glycol (PEG) to reduce protein fouling or antimicrobial peptides.

Causality: The methoxy group of Trivinylmethoxysilane reacts with the surface hydroxyl
groups to form covalent bonds. Subsequent hydrolysis and condensation of adjacent silane
molecules create a durable, crosslinked coating. [3]The vinyl groups provide reactive handles
for further chemical modification. [1]

Safety and Handling

Trivinylmethoxysilane is a flammable liquid and should be handled in a well-ventilated fume
hood away from ignition sources. It is sensitive to moisture and should be stored under an inert
atmosphere. [1]Personal protective equipment, including safety goggles, gloves, and a lab
coat, should be worn at all times. In case of contact with skin or eyes, rinse immediately with
plenty of water.
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Conclusion

Trivinylmethoxysilane is a highly versatile molecule with significant potential in advanced
materials science, particularly for biomedical applications. Its ability to form crosslinked
networks through both hydrolysis/condensation and vinyl polymerization makes it an ideal
candidate for the development of novel hydrogels for controlled drug delivery and for the
surface modification of medical devices to enhance their biocompatibility. Further research into
the specific applications and biological interactions of polymers derived from
Trivinylmethoxysilane will undoubtedly unlock new avenues for innovation in medicine and
biotechnology.

References

Radical polymerization behavior of trimethoxyvinylsilane. (2025). Request PDF.

» Fabrication and characterization of functionalized surfaces with 3-amino
propyltrimethoxysilane films for anti-infective therapy applications. (n.d.). Request PDF.

o Hydrosilylation of acetylene and monosubstituted acetylenes in the presence of rhodium
complexes. (2025).

 Kinetics of Vinyl Free Radical Polymeriz

o Cross-Linked Hydrogel for Pharmaceutical Applic

» Polyfunctional carbosilanes and organosilicon compounds. Synthesis via Grignard reagents.
(2025).

e TRIVINYLMETHOXYSILANE CAS#: 193828-96-5. (n.d.). ChemicalBook.

e TRIVINYLMETHOXYSILANE | 193828-96-5. (n.d.). ChemicalBook.

e GRIGNARD REAGENTS AND SILANES. (n.d.). Gelest, Inc..

» Surface modification technologies for next-gen medical devices. (2017). Engineer Live.

o Characterization of Functional Surface Modific

o Thermosensitive hybrid hydrogels with silica nanoparticle-cross-linked polymer networks.
(n.d.).

e Improved Synthesis of Aryltrialkoxysilanes via Treatment of Aryl Grignard or Lithium
Reagents with Tetraalkyl Orthosilic

e The Changing Face of Medtech Surface Treatment. (2023). Medical Product Outsourcing.

» Crosslinked natural hydrogels for drug delivery systems. (2025).

o Biomedical Application of Polymeric M

o Improved synthesis of aryltrialkoxysilanes via treatment of aryl Grignard or lithium reagents
with tetraalkyl orthosilic

o Commercial hydrogel product for drug delivery based on route of administr

e Drug Delivery Strategies and Biomedical Significance of Hydrogels: Translational Consider

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b060962?utm_src=pdf-body
https://www.benchchem.com/product/b060962?utm_src=pdf-body
https://www.benchchem.com/product/b060962?utm_src=pdf-body
https://www.benchchem.com/product/b060962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Synthetic Polymers for Biomedical Applic

» Biomedical Applications of Biodegradable Polymers. (n.d.). PMC.

« Digital twins' kinetics of virtual free-radical copolymerization of vinyl monomers with stable
radicals. 2. Styrene. (n.d.). arXiv.

» preparation of triphenyl methanol by grignard reaction use of carbon nucleophiles in organic
synthesis. (n.d.).

e Polymer Chemistry: Understanding Radical Polymeriz

» Biomedical Applications of Polyolefins. (n.d.).

» Exploring Some Kinetic Aspects of the Free Radical Polymeriz

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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